Cas no 1353006-50-4 ((S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride)

• Product Name: (S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride
• CAS No: 1353006-50-4
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD13191724
• CID: 3041705
• PubChem ID: 53484868
• Update Time: 2025-06-16

(S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride
• (1S)-1-(3,5-dimethoxyphenyl)ethan-1-amine hydrochloride
• (S)-1-(3,5-Dimethoxyphenyl)ethanamine HCl
• (1S)-1-(3,5-dimethoxyphenyl)ethanamine;hydrochloride
• (1S)-1-(3,5-DIMETHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• GS-7325
• 1353006-50-4
• CS-0196703
• Y10701
• MFCD13191724
• (S)-1-(3,5-DIMETHOXYPHENYL)ETHANAMINEHYDROCHLORIDE
• AKOS030632815

• MDL： MFCD13191724
• Inchi： 1S/C10H15NO2.ClH/c1-7(11)8-4-9(12-2)6-10(5-8)13-3;/h4-7H,11H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： YUPSTPMVIYAHMF-FJXQXJEOSA-N
• SMILES： Cl.O(C)C1C=C(C=C(C=1)[C@H](C)N)OC

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Additional information on (S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride

Comprehensive Overview of (S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride (CAS No. 1353006-50-4)

(S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride (CAS No. 1353006-50-4) is a chiral amine derivative widely recognized for its applications in pharmaceutical research and organic synthesis. This compound, characterized by its 3,5-dimethoxyphenyl moiety and ethylamine backbone, has garnered significant attention due to its potential in drug discovery and asymmetric synthesis. Researchers often explore its utility as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in chiral amines like (S)-1-(3,5-Dimethoxyphenyl)ethanamine stems from their role in modulating biological activity. Recent trends highlight its relevance in neuropharmacology, where structural analogs are investigated for their affinity toward serotonin receptors or dopamine transporters. Such studies align with the rising demand for precision medicine and targeted therapies, making this compound a subject of frequent queries in academic and industrial forums.

From a synthetic perspective, the hydrochloride salt form of this amine enhances stability and solubility, critical for high-throughput screening (HTS) and medicinal chemistry workflows. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its enantiomeric purity, a key concern for researchers optimizing chiral catalysts or ligands. The compound’s CAS number (1353006-50-4) serves as a unique identifier in regulatory and procurement contexts, ensuring traceability in global supply chains.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of (S)-1-(3,5-Dimethoxyphenyl)ethanamine hydrochloride adheres to standard laboratory protocols. Its green chemistry potential—such as compatibility with microwave-assisted synthesis or biocatalysis—resonates with sustainability-driven research, a recurring theme in modern scientific discourse.

In summary, CAS 1353006-50-4 represents a versatile scaffold bridging organic chemistry and drug development. Its intersection with trending topics like AI-driven molecular design and catalysis innovation ensures continued relevance in peer-reviewed literature and patent filings, addressing both academic curiosity and industrial demand.